Cas no 2580186-85-0 (4-(2-{(benzyloxy)carbonylamino}ethyl)-3-hydroxybenzoic acid)

• Product Name: 4-(2-{(benzyloxy)carbonylamino}ethyl)-3-hydroxybenzoic acid
• CAS No: 2580186-85-0
• MF: C₁₇H₁₇NO₅
• MW: 315.320585012436
• CID: 5658964
• PubChem ID: 165892780
• Update Time: 2025-05-20

4-(2-{(benzyloxy)carbonylamino}ethyl)-3-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-{[(benzyloxy)carbonyl]amino}ethyl)-3-hydroxybenzoic acid
• 2580186-85-0
• EN300-27723490
• 4-(2-{(benzyloxy)carbonylamino}ethyl)-3-hydroxybenzoic acid

• Inchi： 1S/C17H17NO5/c19-15-10-14(16(20)21)7-6-13(15)8-9-18-17(22)23-11-12-4-2-1-3-5-12/h1-7,10,19H,8-9,11H2,(H,18,22)(H,20,21)
• InChI Key： BCJLOAXFPFJJIG-UHFFFAOYSA-N
• SMILES： O(C(NCCC1C=CC(C(=O)O)=CC=1O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 315.11067264g/mol
• Monoisotopic Mass: 315.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-(2-{(benzyloxy)carbonylamino}ethyl)-3-hydroxybenzoic acid

4-(2-{(Benzyloxy)Carbonylamino}Ethyl)-3-Hydroxybenzoic Acid: A Comprehensive Overview

4-(2-{(Benzyloxy)Carbonylamino}Ethyl)-3-Hydroxybenzoic Acid is a compound with the CAS number 2580186-85-0, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a substituted ethyl group containing a benzyloxy carbonyl amino (Cbz) protecting group. The presence of the hydroxyl group at the 3-position of the benzene ring adds to its chemical complexity and functional versatility.

Recent studies have highlighted the potential of 4-(2-{(Benzyloxy)Carbonylamino}Ethyl)-3-Hydroxybenzoic Acid in various applications, particularly in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, leveraging its structure to design compounds with enhanced pharmacokinetic properties. For instance, the Cbz group is often used as a protecting group in peptide synthesis, and its presence in this compound makes it a valuable intermediate in medicinal chemistry.

The synthesis of 4-(2-{(Benzyloxy)Carbonylamino}Ethyl)-3-Hydroxybenzoic Acid involves a multi-step process that typically includes nucleophilic substitution, coupling reactions, and oxidation steps. The use of advanced catalytic systems and green chemistry principles has been reported to improve the efficiency and sustainability of these reactions. Notably, recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are crucial for studying stereochemical effects in biological systems.

From a biological standpoint, this compound has been investigated for its potential anti-inflammatory and neuroprotective properties. In vitro studies have demonstrated that it can modulate key signaling pathways involved in inflammation, such as the NF-κB pathway. Furthermore, its ability to scavenge free radicals suggests that it may have antioxidant properties, which could be beneficial in treating oxidative stress-related disorders.

The structural features of 4-(2-{(Benzyloxy)Carbonylamino}Ethyl)-3-Hydroxybenzoic Acid also make it an attractive candidate for exploring enzyme inhibition mechanisms. For example, researchers have examined its interaction with serine proteases, revealing potential inhibitory activity that could be harnessed for therapeutic purposes. These findings underscore the importance of understanding the molecular interactions of this compound at the cellular level.

In terms of pharmacokinetics, studies have been conducted to evaluate its absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary results indicate that this compound exhibits moderate solubility in aqueous solutions and shows promise for oral administration. However, further research is needed to optimize its bioavailability and minimize potential toxicity.

The development of analytical methods for the characterization and quantification of 4-(2-{(Benzyloxy)Carbonylamino}Ethyl)-3-Hydroxybenzoic Acid has also been an area of focus. Techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy have been employed to ensure accurate determination of its purity and stability under various conditions.

Looking ahead, the integration of computational chemistry tools with experimental approaches is expected to play a pivotal role in advancing our understanding of this compound's properties. Molecular docking studies and quantum mechanical calculations are being utilized to predict binding affinities and reactivity profiles, providing valuable insights for rational drug design.

In conclusion, 4-(2-{(Benzyloxy)Carbonylamino}Ethyl)-3-Hydroxybenzoic Acid represents a promising compound with diverse applications in chemical synthesis and pharmacology. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop novel therapeutic agents. As ongoing studies continue to unravel its potential, this compound is poised to contribute significantly to advancements in medicinal chemistry.